12-(Benzenesulfonyl)-4-methoxy-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one

• IUPAC Name: 12-(benzenesulfonyl)-4-methoxy-9-methyl-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C19H19NO5S/c1-19-11-15(14-10-12(24-2)8-9-16(14)25-19)17(18(21)20-19)26(22,23)13-6-4-3-5-7-13/h3-10,15,17H,11H2,1-2H3,(H,20,21)
• InChI Key: VEBFNABZZQCFMM-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C(C(=O)N1)S(=O)(=O)C3=CC=CC=C3)C4=C(O2)C=CC(=C4)OC
• Molecular Formula: C19H19NO5S
• Molecular Weight: 373.4 g/mol

Description

12-(Benzenesulfonyl)-4-methoxy-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one is a useful research compound. Its molecular formula is C19H19NO5S and its molecular weight is 373.42. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Reactions

• Cycloaddition Reactions for Bridged Oxazonine Synthesis : A study by Nitta, Sogo, and Nakayama (1979) demonstrated the cycloaddition reaction of benzocyclopropene with aromatic nitrile oxides, leading to the synthesis of 9-Aryl-7-oxa-8-azatricyclo[4.3.1.0]deca-2,4,8-trienes. These compounds prefer the closed norcaradiene structures over the opened bridged oxazonine isomers at temperatures ranging from 25–120°C (Nitta, Sogo, & Nakayama, 1979).

• Structural Characterization through X-ray Crystallography : Soldatenkov et al. (1996) isolated and characterized the molecular structure of a compound with a similar tricyclic framework, showcasing the utility of x-ray crystallography in elucidating complex molecular geometries (Soldatenkov et al., 1996).

• Oxidative Cyclization for Benzocarbazoloquinones : Rajeswaran and Srinivasan (1994) explored the synthesis of benzocarbazoloquinones involving an oxidative cyclization process. This research highlights the synthetic versatility of compounds containing benzenesulfonyl groups, as they can be converted into complex polycyclic structures under certain conditions (Rajeswaran & Srinivasan, 1994).

• Transition Metal-Free Synthesis of Tricyclic Compounds : Jha, Naidu, and Abdelkhalik (2013) developed an environmentally friendly, transition-metal-free method for synthesizing tricyclic 7-oxa-2-azatricyclo[7.4.0.0(2,6)]trideca-1(9),10,12-trien-3-ones from levulinic acid. This approach underscores the potential for creating complex cyclic structures from biomass-derived materials, demonstrating the scope for sustainable synthetic strategies (Jha, Naidu, & Abdelkhalik, 2013).